Cas no 868997-86-8 (4-(Diisopropylcarbamoyl)pyridin-3-ylboronic acid)

• Product Name: 4-(Diisopropylcarbamoyl)pyridin-3-ylboronic acid
• CAS No: 868997-86-8
• MF: C₁₂H₁₉BN₂O₃
• MW: 250.101863145828
• MDL: MFCD18382916
• CID: 1040790
• PubChem ID: 57500682
• Update Time: 2025-09-25

4-(Diisopropylcarbamoyl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Diisopropylcarbamoyl)pyridin-3-yl)boronic acid
• [4-[di(propan-2-yl)carbamoyl]pyridin-3-yl]boronic acid
• 868997-86-8
• AKOS016005133
• (4-(Diisopropylcarbamoyl)pyridin-3-yl)boronicacid
• WXLFOUSVUPJCSH-UHFFFAOYSA-N
• 4-[(Diisopropylamino)carbonyl]pyridin-3-ylboronic acid
• SCHEMBL2690224
• DTXSID50726940
• CS-0175437
• AMY32357
• {4-[Di(propan-2-yl)carbamoyl]pyridin-3-yl}boronic acid
• 4-(diisopropylcarbamoyl)pyridin-3-ylboronic acid
• DB-336050
• 4-(Diisopropylcarbamoyl)pyridin-3-ylboronic acid

• MDL： MFCD18382916
• Inchi： 1S/C12H19BN2O3/c1-8(2)15(9(3)4)12(16)10-5-6-14-7-11(10)13(17)18/h5-9,17-18H,1-4H3
• InChI Key： WXLFOUSVUPJCSH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1B(O)O)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 250.14900
• Monoisotopic Mass: 250.1488726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• PSA: 73.66000
• LogP: 0.02040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives